Cas no 2304503-05-5 (NQO1 substrate)
NQO1 (NAD(P)H:quinone oxidoreductase 1) substrates are specialized compounds designed to interact selectively with the NQO1 enzyme, a flavoprotein involved in cellular redox reactions. These substrates are optimized for high specificity and catalytic efficiency, enabling precise detection and quantification of NQO1 activity in biochemical assays. Key advantages include their stability under physiological conditions, low background reactivity, and compatibility with spectrophotometric or fluorometric detection methods. They are widely used in research applications such as studying oxidative stress, cancer metabolism, and enzyme kinetics. The substrates' well-characterized kinetic parameters ensure reliable and reproducible results in both in vitro and cell-based studies.
NQO1 substrate structure
Product Name:NQO1 substrate
CAS No:2304503-05-5
MF:C13H2F2N4O
MW:268.177988529205
CID:4738788
Update Time:2025-10-29
NQO1 substrate Chemical and Physical Properties
Names and Identifiers
-
- NQO1 substrate
- NQO1 substrate 1
- 6,7-Difluoro-9-oxoindeno[1,2-b]pyrazine-2,3-dicarbonitrile
-
- Inchi: 1S/C13H2F2N4O/c14-7-1-5-6(2-8(7)15)13(20)12-11(5)18-9(3-16)10(4-17)19-12/h1-2H
- InChI Key: PZUSGRHVYDQLHR-UHFFFAOYSA-N
- SMILES: FC1C(=CC2C(C3C(C=2C=1)=NC(C#N)=C(C#N)N=3)=O)F
Computed Properties
- Exact Mass: 268.019667g/mol
- Monoisotopic Mass: 268.019667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 90.4
- Molecular Weight: 268.18g/mol
NQO1 substrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-114315-10mM*1mLinDMSO |
NQO1 substrate |
2304503-05-5 | 98.13% | 10mM*1mLinDMSO |
¥1210 | 2023-07-26 | |
| MedChemExpress | HY-114315-5mg |
NQO1 substrate |
2304503-05-5 | 98.02% | 5mg |
¥1100 | 2024-07-20 | |
| MedChemExpress | HY-114315-10mg |
NQO1 substrate |
2304503-05-5 | 98.02% | 10mg |
¥1700 | 2024-07-20 | |
| MedChemExpress | HY-114315-50mg |
NQO1 substrate |
2304503-05-5 | 98.02% | 50mg |
¥4500 | 2024-07-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57786-100mg |
NQO1 substrate |
2304503-05-5 | 98% | 100mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57786-250mg |
NQO1 substrate |
2304503-05-5 | 98% | 250mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57786-500mg |
NQO1 substrate |
2304503-05-5 | 98% | 500mg |
¥0.00 | 2023-09-07 | |
| MedChemExpress | HY-114315-25mg |
NQO1 substrate |
2304503-05-5 | 98.02% | 25mg |
¥3050 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1236171-5mg |
NQO1 substrate |
2304503-05-5 | 98% | 5mg |
$275 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1236171-10mg |
NQO1 substrate |
2304503-05-5 | 98% | 10mg |
$370 | 2024-06-05 |
NQO1 substrate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2304503-05-5 (NQO1 substrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent